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Compound of Interest

Compound Name: 5-Chloropyrimidine

Cat. No.: B107214 Get Quote

CAS Number: 17180-94-8

This document provides a comprehensive overview of 5-Chloropyrimidine, a key intermediate

in the pharmaceutical and agrochemical industries.[1] It is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

safety protocols, and handling procedures.

Chemical and Physical Properties
5-Chloropyrimidine is a yellow to brown solid.[1] It is characterized by a pyrimidine ring with a

chlorine atom at the 5th position.[1] This compound serves as a versatile building block in

organic synthesis.[1]
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Property Value Source

CAS Number 17180-94-8 [1][2][3][4]

Molecular Formula C4H3ClN2 [1][2][3]

Molecular Weight 114.53 g/mol [2]

Appearance Yellow to Brown Solid [1]

Odor Pungent [1]

pKa 1.40 ± 0.10 (Predicted) [1]

Solubility Slightly soluble in water. [1]

Storage Temperature
2-8°C, sealed in a dry

environment.
[1]

Safety and Hazard Information
5-Chloropyrimidine is classified as an irritant and requires careful handling to avoid exposure.

[2]

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific target organ toxicity – single exposure 3 (Respiratory tract irritation)

Signal Word: Warning[2][5]

GHS Hazard Pictogram:

alt text

Hazard Statements:

H315: Causes skin irritation.[2][5]
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H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when working with 5-Chloropyrimidine.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[5]

Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical impermeable

gloves are required.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[5]
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Handling and Storage
Handle in a well-ventilated place.[5]

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools.[5]

Store the container tightly closed in a dry and well-ventilated place.[5][6]

Store locked up.[5][6]
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First-Aid Measures
In case of exposure, follow these procedures immediately:

Exposure Route First-Aid Protocol

Inhalation

Move the victim into fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[5][6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with plenty of water for at least 15

minutes. If skin irritation persists, call a

physician.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Clean mouth with water and drink

plenty of water afterwards. Get medical attention

if symptoms occur.[5][6]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[5]

Containment and Cleaning: Collect and arrange disposal. Keep in suitable, closed containers

for disposal. Use spark-proof tools and explosion-proof equipment.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[6]

Specific Hazards: No data available.[5]
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Precautionary Statements Summary
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][5]

P264 Wash skin thoroughly after handling.[2][5]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][5]

P302+P352 IF ON SKIN: Wash with plenty of water.[5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P319 Get medical help if you feel unwell.[5]

P321
Specific treatment (see supplemental first aid

instruction on this label).[5]

P332+P317 If skin irritation occurs: Get medical help.[5]

P362+P364
Take off contaminated clothing and wash it

before reuse.[5]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][6]
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Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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